Cas no 1400264-85-8 (Tert-Butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate hydrate)

• Product Name: Tert-Butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate hydrate
• CAS No: 1400264-85-8
• MF: C₁₀H₁₇F₂NO₄
• MW: 253.243090391159
• MDL: MFCD19443979
• CID: 3163357
• PubChem ID: 329768563
• Update Time: 2025-04-21

Tert-Butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate hydrate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate hydrate
• SB20368
• AK172363
• AX8273730
• 1-Boc-3,3-Difluoro-4-oxopiperidine Hydrate
• Y7254
• tert-butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate;hydrate
• tert-Butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate hydrate, AldrichCPR
• SCHEMBL26621617
• CS-0048351
• MFCD19443979
• DB-352876
• P12641
• W-205120
• 1400264-85-8
• tert-Butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate hydrate, 95%
• tert-Butyl3,3-difluoro-4-oxopiperidine-1-carboxylatehydrate
• SY099920
• AS-51421
• 1-Boc-3,3-difluoropiperidin-4-one Hydrate
• AKOS025211889
• Tert-Butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate hydrate

• MDL： MFCD19443979
• Inchi： 1S/C10H15F2NO3.H2O/c1-9(2,3)16-8(15)13-5-4-7(14)10(11,12)6-13;/h4-6H2,1-3H3;1H2
• InChI Key： IEESRSKOIOREKD-UHFFFAOYSA-N
• SMILES： FC1(C(CCN(C(=O)OC(C)(C)C)C1)=O)F.O

Computed Properties

• Exact Mass: 253.11256435g/mol
• Monoisotopic Mass: 253.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• Melting Point: 102-107 °C

Tert-Butyl 3,3-difluoro-4-oxopiperidine-1-carboxylate hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids